Cas no 2320958-93-6 (N-({[2,4'-bipyridine]-4-yl}methyl)-3-methylbenzene-1-sulfonamide)

• Product Name: N-({[2,4'-bipyridine]-4-yl}methyl)-3-methylbenzene-1-sulfonamide
• CAS No: 2320958-93-6
• MF: C₁₈H₁₇N₃O₂S
• MW: 339.411482572556
• CID: 5867789
• PubChem ID: 121165576
• Update Time: 2025-06-22

N-({[2,4'-bipyridine]-4-yl}methyl)-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2320958-93-6
• N-([2,4'-bipyridin]-4-ylmethyl)-3-methylbenzenesulfonamide
• F6482-6183
• 3-methyl-N-[(2-pyridin-4-ylpyridin-4-yl)methyl]benzenesulfonamide
• AKOS032712691
• N-({[2,4'-bipyridine]-4-yl}methyl)-3-methylbenzene-1-sulfonamide

• Inchi： 1S/C18H17N3O2S/c1-14-3-2-4-17(11-14)24(22,23)21-13-15-5-10-20-18(12-15)16-6-8-19-9-7-16/h2-12,21H,13H2,1H3
• InChI Key： LOXDECMXVGQXBU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1)(NCC1C=CN=C(C2C=CN=CC=2)C=1)(=O)=O

Computed Properties

• Exact Mass: 339.10414797g/mol
• Monoisotopic Mass: 339.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.3Ų

Additional information on N-({[2,4'-bipyridine]-4-yl}methyl)-3-methylbenzene-1-sulfonamide

N-({[2,4'-bipyridine]-4-yl}methyl)-3-methylbenzene-1-sulfonamide: A Comprehensive Overview

N-({[2,4'-bipyridine]-4-yl}methyl)-3-methylbenzene-1-sulfonamide, identified by the CAS registry number 2320958-93-6, is a compound of significant interest in contemporary chemical research. This compound is characterized by its unique structure, which combines a sulfonamide group with a bipyridine moiety. The sulfonamide group, represented by the -SO₂NH- functional group, is a key feature of this molecule, contributing to its potential applications in various fields such as pharmaceuticals and materials science.

The bipyridine moiety in this compound plays a crucial role in its electronic properties and reactivity. Bipyridines are known for their ability to act as ligands in coordination chemistry, forming stable complexes with metal ions. This property makes N-({[2,4'-bipyridine]-4-yl}methyl)-3-methylbenzene-1-sulfonamide a promising candidate for use in catalysis and sensor applications. Recent studies have explored the use of bipyridine-containing compounds in the development of metal-organic frameworks (MOFs) and coordination polymers, which have applications in gas storage and separation.

The 3-methyl substitution on the benzene ring adds another layer of complexity to this compound's structure. This substitution pattern can influence the molecule's solubility, stability, and reactivity. In particular, the methyl group may enhance the compound's hydrophobicity, making it more suitable for certain applications where lipophilicity is desired. Researchers have recently investigated the impact of such substituents on the electronic properties of sulfonamides, leading to new insights into their potential roles in drug design.

From a synthetic perspective, N-({[2,4'-bipyridine]-4-yl}methyl)-3-methylbenzene-1-sulfonamide can be prepared through a variety of methods. One common approach involves the nucleophilic substitution of an appropriate sulfonate ester with an amine derived from 2,4'-bipyridine. This reaction typically requires mild conditions and can be optimized to achieve high yields. The synthesis of such compounds has been a focus of recent research efforts, particularly in the context of developing efficient and scalable routes for complex molecules.

In terms of pharmacological applications, this compound has shown potential as a modulator of certain biological targets. Sulfonamides are known to interact with enzymes and receptors due to their ability to form hydrogen bonds and participate in π-π interactions. Recent studies have highlighted the importance of sulfonamide-containing compounds in inhibiting enzymes associated with neurodegenerative diseases, such as beta-secretase (BACE1). The unique structure of N-({[2,4'-bipyridine]-4-yl}methyl)-3-methylbenzene-1-sulfonamide suggests that it may exhibit similar or even enhanced bioactivity compared to existing inhibitors.

Beyond its biological applications, this compound has also been explored for its potential in materials science. The combination of a sulfonamide group and a bipyridine moiety makes it an attractive candidate for use in self-assembling materials and supramolecular systems. Recent research has demonstrated that such compounds can form ordered structures through intermolecular interactions, which could be harnessed for applications ranging from drug delivery systems to electronic devices.

The environmental impact of N-({[2,4'-bipyridine]-4-yl}methyl)-3-methylbenzene-1-sulfonamide is another area of growing interest. As concerns about chemical pollution continue to rise, understanding the fate and behavior of synthetic compounds in natural systems is becoming increasingly important. Studies have shown that sulfonamides can undergo various degradation pathways under environmental conditions, including photolysis and microbial degradation. However, further research is needed to fully understand the environmental implications of this specific compound.

In conclusion, N-({[2,4'-bipyridine]-4-yl}methyl)-3-methylbenzene-1-sulfonamide is a versatile compound with diverse potential applications across multiple disciplines. Its unique structure combines functional groups that confer interesting chemical and biological properties, making it a valuable subject for further research. As new findings emerge from ongoing studies on this compound and related molecules, we can expect to see exciting advancements in fields ranging from drug discovery to materials science.